Cas no 2689-69-2 (methyl 3-oxothiolane-2-carboxylate)

• Product Name: methyl 3-oxothiolane-2-carboxylate
• CAS No: 2689-69-2
• MF: C₆H₈O₃S
• MW: 160.190920829773
• MDL: MFCD00156156
• CID: 43326
• PubChem ID: 24883767
• Update Time: 2025-08-05

methyl 3-oxothiolane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-oxotetrahydrothiophene-2-carboxylate
• methyl3-oxo-tetrahydrothiophene-2-carboxylate
• methyl 3-oxothiolane-2-carboxylate
• 2-carbomethoxy-2,3,4,5-tetrahydrothiophen-3-one
• 2-Methoxycarbonyl-3-oxotetrahydrothiophene
• 2-methoxycarbonylthiolan-3-one
• 2-Thiophenecarboxylic acid,tetrahydro-3-oxo-,methyl ester
• methyl 3-keto-tetrahydrothiophene-2-carboxylate
• methyl 3-oxo-2,3,4,5-tetrahydrothiophene-2-carboxylate
• Tetrahydro-3-oxo-2-thiophencarbonsaeure-methylester
• Methyl tetrahydro-3-oxo-2-thenoate
• J-016593
• EINECS 220-257-4
• ?METHYL 3-OXOTETRAHYDROTHIOPHENE-2-CARBOXYLATE
• MFCD00156156
• SCHEMBL3058001
• 3-oxotetrahydro-2-thiophencarboxylic acid methyl ester
• methyl 3-oxo-2, 3,4,5-tetrahydrothiophene-2-carboxylate
• SY028006
• AMY31500
• 2689-69-2
• methyl 3-oxo-tetrahydrothiophene-2-carboxylate
• TUSSXVYKOOVOID-UHFFFAOYSA-N
• Z1162449360
• AKOS005146183
• 2,3,5,6-Tetrachlorophenylisothiocyanate
• 2-Thiophenecarboxylic acid, tetrahydro-3-oxo-, methyl ester
• Methyl 3-oxotetrahydrothiophene-2-carboxylate, 96%
• CS-W014330
• EN300-99435
• 3-oxo-tetrahydro-thiophene-2-carboxylic acid methyl ester
• NS00050046
• InChI=1/C6H8O3S/c1-9-6(8)5-4(7)2-3-10-5/h5H,2-3H2,1H
• DTXSID00863011
• A853695
• FT-0688744
• methyl 3-oxo2,3,4,5-tetrahydrothiophene-2-carboxylate
• DTXCID80811696
• 220-257-4

• MDL： MFCD00156156
• Inchi： 1S/C6H8O3S/c1-9-6(8)5-4(7)2-3-10-5/h5H,2-3H2,1H3
• InChI Key： TUSSXVYKOOVOID-UHFFFAOYSA-N
• SMILES： S1CCC(C1C(=O)OC)=O

Computed Properties

• Exact Mass: 160.01900
• Monoisotopic Mass: 160.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.5
• Topological Polar Surface Area: 68.7A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.281 g/mL at 1.281 °C(lit.)
• Melting Point: 38 °C (lit.)
• Boiling Point: 232-254 °C/0.1 mmHg(lit.)
• Flash Point: Fahrenheit: >228.2 ° f
  Celsius: >109 ° c
  
• Refractive Index: n20/D 1.511(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 68.67000
• LogP: 0.23400
• Solubility: Not available

methyl 3-oxothiolane-2-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Safety Term：S26;S36/37
• Risk Phrases：R22; R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds